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Compound of Interest

Compound Name: 5-Cholesten-3-one

Cat. No.: B023449

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 5-Cholesten-3-one, ensuring a secure
laboratory environment.

Chemical and Physical Properties

A thorough understanding of the compound's properties is the first step in safe handling.

Property Value

Physical State Solid, Powder[1][2][3]
Melting Point 125-128 °C[1][4][5]
Molecular Formula C27H440[1]
Molecular Weight 384.64 g/mol [1][2][5]

Hazard Identification and Classification
5-Cholesten-3-one is classified with the following hazards:
e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]
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e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

e Specific Target Organ Toxicity (Single Exposure, Respiratory Tract Irritation, Category 3):
May cause respiratory irritation.[1]

The signal word for this compound is Warning.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Cholesten-3-one
to minimize exposure and ensure personal safety.

PPE Category Specific Requirements

Safety glasses with side-shields or chemical
safety goggles are required. A face shield

Eye/Face Protection o o
should be used where splashing is a possibility.

[1]

Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection must be worn. A lab coat or other protective

clothing is necessary to prevent skin contact.[1]

For operations that may generate dust, a

NIOSH-approved N95 dust mask or higher-level
Respiratory Protection respirator should be used.[2] Work should be

conducted in a well-ventilated area, preferably in

a chemical fume hood.[1]

Step-by-Step Handling and Immediate Safety
Protocols

Engineering Controls:
o Work in a well-ventilated area.

¢ Use a chemical fume hood for all procedures that may generate dust or aerosols.[1]
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Personal Handling:

any signs of damage.[1]

Preparation: Before handling, ensure all necessary PPE is correctly worn. Inspect gloves for

+ Weighing and Transfer: Conduct weighing and transferring of the solid compound within a

chemical fume hood or a ventilated balance enclosure to contain any dust.

» Spill Protocol: In case of a spill, avoid creating dust.[1] Carefully sweep up the solid material

and place it into a suitable, closed container for disposal.[1] Do not let the product enter

drains.[1][4]

e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory.[1]

First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at

least 15 minutes and consult a physician.[1]

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, seek medical attention.[1]

Move the person into fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Consult a physician.[1]
Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Disposal Plan

Proper disposal of 5-Cholesten-3-one and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Characterization:

e Treat unused 5-Cholesten-3-one as hazardous chemical waste.[6]
Disposal Procedure:

o Collection: Collect waste in a clearly labeled, leak-proof container.[6]

o Storage: Store the waste container in a designated and properly managed hazardous waste
accumulation area.

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[4] Do
not dispose of down the drain or with general laboratory trash.[1][4] Contaminated packaging
should be disposed of in the same manner as the unused product.[4]

Safe Handling Workflow for 5-Cholesten-3-one

The following diagram outlines the logical steps for safely handling 5-Cholesten-3-one in a
laboratory setting.
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Safe Handling Workflow for 5-Cholesten-3-one
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A diagram illustrating the procedural flow for the safe handling of 5-Cholesten-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. static.cymitquimica.com [static.cymitquimica.com]

e 2. 5-Cholesten-3-one 601-54-7 [sigmaaldrich.com]

» 3. fishersci.com [fishersci.com]

e 4.5-CHOLESTEN-3-ONE | CAS#:601-54-7 | Chemsrc [chemsrc.com]
e 5. 5-CHOLESTEN-3-ONE | Steraloids Inc. [steraloids.com]

e 6. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 5-
Cholesten-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023449#personal-protective-equipment-for-handling-
5-cholesten-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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